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Compound of Interest

Compound Name:
Spiro[1,3-benzodioxole-2,1'-

cyclohexan]-5-amine

CAS No.: 64179-41-5

Cat. No.: B1300228

Get Quote

Executive Summary
This technical guide profiles Spiro[1,3-benzodioxole-2,1'-cyclohexan]-5-amine, a specialized

bicyclic scaffold increasingly utilized in medicinal chemistry to introduce structural complexity

without increasing molecular weight significantly.[1][2] Unlike planar aromatic systems, this

spirocyclic motif introduces a critical

center (the spiro junction), forcing the cyclohexane ring to adopt a chair conformation
orthogonal to the planar benzodioxole system.[1][2] This "escape from flatland" improves
solubility, metabolic stability, and receptor selectivity, making it a high-value pharmacophore in
the design of GPCR modulators and kinase inhibitors.[2]

Part 1: Structural Identity & Chemoinformatics[1][2]
The precise identification of this molecule is critical for database integration and retrosynthetic

planning.[1][2]

Table 1: Chemical Identity Matrix
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Property Data Specification

Systematic Name
Spiro[1,3-benzodioxole-2,1'-cyclohexan]-5-

amine

CAS Registry Number 64179-41-5

Molecular Formula

Molecular Weight 205.25 g/mol

Canonical SMILES NC1=CC=C2OC3(CCCCC3)OC2=C1

Isomeric SMILES C1CCC2(CC1)OC3=C(O2)C=C(C=C3)N

InChI Key ZGUHEEOHWIVGOA-UHFFFAOYSA-N

Structural Topology
The core feature is the spiro quaternary carbon at position 2 of the benzodioxole ring (shared

with position 1' of the cyclohexane).[1][2] This creates a rigid, orthogonal geometry where the

cyclohexane ring acts as a bulky, lipophilic "anchor" while the aniline moiety (5-amine) serves

as a vector for further functionalization (e.g., amide coupling, reductive amination).[2]

Part 2: Synthetic Pathways & Experimental
Protocols
The synthesis of Spiro[1,3-benzodioxole-2,1'-cyclohexan]-5-amine is best approached via a

Nitro-Reduction Strategy.[1][2] Direct condensation of 4-aminocatechol is prone to oxidative

degradation; therefore, the industry-standard route utilizes 4-nitrocatechol as the stable

precursor.[1][2]

Retrosynthetic Logic
The pathway deconstructs the target into two phases:[2]

Reduction: Converting the nitro group to an amine.[1][2]

Spiro-Ketalization: Constructing the dioxole ring from 4-nitrocatechol and cyclohexanone.[1]

[2]
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Figure 1: Retrosynthetic analysis showing the disconnection to stable commercial starting

materials.

Detailed Experimental Protocol
Step 1: Synthesis of 5-nitrospiro[1,3-benzodioxole-2,1'-
cyclohexane]
Principle: Acid-catalyzed ketalization with azeotropic water removal.[1][2]

Reagents:

4-Nitrocatechol (1.0 eq)[1]

Cyclohexanone (1.2 eq)[1][2]

p-Toluenesulfonic acid (p-TsOH, 0.1 eq)[1]

Solvent: Toluene (anhydrous)[1][2]
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Apparatus: Round-bottom flask equipped with a magnetic stir bar and a Dean-Stark trap

fitted with a reflux condenser.[1][2]

Procedure:

Dissolve 4-nitrocatechol and cyclohexanone in toluene.

Add catalytic p-TsOH.[1][2]

Heat to reflux (approx. 110°C).[1][2] As the reaction proceeds, water generated from the

condensation will collect in the Dean-Stark trap.[1][2]

Endpoint: Monitor via TLC (Solvent: 20% EtOAc/Hexanes) until the starting catechol is

consumed (typically 4–6 hours).

Workup: Cool to room temperature. Wash the organic layer with saturated

(to remove acid catalyst) and brine.[1][2] Dry over

, filter, and concentrate in vacuo.

Purification: Recrystallize from ethanol or purify via silica gel flash chromatography.[1][2]

Step 2: Reduction to Spiro[1,3-benzodioxole-2,1'-cyclohexan]-5-
amine
Principle: Chemoselective reduction of the nitro group without cleaving the acid-sensitive spiro-

ketal linkage.[1][2]

Reagents:

5-Nitrospiro intermediate (from Step 1)[1]

10% Palladium on Carbon (Pd/C, 10 wt% loading)[2]

Hydrogen gas (

, balloon pressure) or Ammonium Formate (transfer hydrogenation)[2]
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Solvent: Methanol or Ethanol[2]

Procedure:

Dissolve the nitro compound in methanol under an inert nitrogen atmosphere.[1][2]

Carefully add the Pd/C catalyst.[1][2] (Caution: Pyrophoric when dry).

Purge the system with hydrogen gas and stir at room temperature under a hydrogen

balloon.

Endpoint: Monitor via LC-MS for the appearance of the [M+H]+ peak at 206.1.[1][2]

Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with

methanol.[1][2]

Isolation: Concentrate the filtrate to yield the target amine as a light brown/off-white solid.

[1][2]

Reactants:
4-Nitrocatechol +
Cyclohexanone

Reflux (Toluene)
Dean-Stark Trap

p-TsOH Cat.

Condensation Intermediate:
Nitro-Spiro

- H2O
Reduction
H2, Pd/C

MeOH

Hydrogenation Product:
Spiro-Amine

- 2 H2O

Click to download full resolution via product page

Figure 2: Step-by-step synthetic workflow for the generation of the target amine.

Part 3: Physicochemical Profiling[1][2]
The spiro-cyclohexane modification significantly alters the physicochemical landscape

compared to the parent 1,3-benzodioxole.[1][2]

Table 2: Calculated Properties (In Silico)
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Property Value
Significance in Drug
Design

cLogP ~2.7

Ideal lipophilicity for membrane

permeability (Rule of 5

compliant).[1][2]

TPSA 35.25

Low polar surface area

suggests excellent blood-brain

barrier (BBB) penetration

potential.[1][2]

H-Bond Donors 1

The primary amine (-NH2) acts

as a key donor for receptor

binding.[1][2]

H-Bond Acceptors 3
Two ether oxygens + nitrogen

lone pair.[1][2]

0.50

High fraction of

carbons (6 from cyclohexane /

12 total).[1][2] Correlates with

higher clinical success rates

due to lower promiscuity.[1][2]

Part 4: Medicinal Chemistry Applications[1][2][8][9]
[10][11]
The "Spiro" Advantage
In modern drug discovery, "flat" molecules (high aromatic carbon count) often suffer from poor

solubility and non-specific binding.[1][2] The spiro[1,3-benzodioxole-2,1'-cyclohexane] core

serves as a conformational lock.[1][2]

Orthogonality: The cyclohexane ring lies perpendicular to the benzodioxole plane.[1][2] This

creates a distinct 3D shape vector that can probe deep hydrophobic pockets in enzymes

(e.g., kinases) that flat inhibitors cannot access.[1][2]
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Bioisosterism: This scaffold is often used as a bioisostere for substituted indoles or

quinolines, providing similar steric bulk but with different electronic properties.[1][2]

Target Classes
GPCR Modulators: The amine handle allows for coupling to aryl-ureas or amides, a common

motif in antagonists for receptors like MCHr1 (Melanin-concentrating hormone receptor).[1]

[2]

Kinase Inhibitors: The benzodioxole oxygen atoms can participate in hydrogen bonding with

the hinge region of kinases, while the spiro-cycle occupies the solvent-exposed region or the

hydrophobic back-pocket.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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